Cas no 2138214-96-5 (2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)-)

• Product Name: 2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)-
• CAS No: 2138214-96-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5299560
• Update Time: 2025-05-20

2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)-

• Inchi： 1S/C11H16N2O/c12-4-1-11-7-9(2-5-13-11)10-3-6-14-8-10/h2,5,7,10H,1,3-4,6,8,12H2
• InChI Key： AWYJPWYSAWRIMZ-UHFFFAOYSA-N
• SMILES： C1(CCN)=NC=CC(C2CCOC2)=C1

Additional information on 2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)-

Comprehensive Overview of 2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)- (CAS No. 2138214-96-5)

2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)- (CAS No. 2138214-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyridine and tetrahydrofuran moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 4-(tetrahydro-3-furanyl)-2-pyridineethanamine combines a pyridine ring with a tetrahydrofuran group, enhancing its versatility in chemical reactions. This structural feature makes it valuable for designing novel compounds with tailored properties. Recent studies highlight its role in developing central nervous system (CNS) targeting agents, aligning with the growing demand for neurological therapeutics.

One of the key advantages of 2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)- is its compatibility with modern synthetic methodologies, such as click chemistry and cross-coupling reactions. These techniques are widely used in high-throughput screening and combinatorial chemistry, making the compound a preferred choice for researchers exploring new drug candidates. Its stability under various reaction conditions further enhances its utility in laboratory settings.

In the context of green chemistry, CAS 2138214-96-5 has been evaluated for its potential in sustainable synthesis routes. The push for environmentally friendly processes has led to innovations in catalysis and solvent systems, where this compound demonstrates promising reactivity. This aligns with global trends toward reducing the environmental footprint of chemical manufacturing.

The pharmaceutical industry has shown particular interest in 4-(tetrahydro-3-furanyl)-2-pyridineethanamine due to its potential as a pharmacophore in drug design. Its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs), makes it a valuable scaffold for developing treatments for conditions like neurodegenerative diseases and metabolic disorders. These applications are highly relevant given the rising prevalence of such health issues worldwide.

Market analyses indicate a growing demand for 2-Pyridineethanamine derivatives, driven by advancements in precision medicine and personalized therapeutics. The compound’s adaptability in creating structurally diverse molecules positions it as a key player in next-generation drug development. Companies specializing in custom synthesis and contract research are increasingly incorporating it into their portfolios.

From a regulatory perspective, CAS 2138214-96-5 complies with major chemical safety guidelines, ensuring its suitability for research and industrial use. Proper handling and storage protocols are recommended to maintain its integrity and performance in experimental settings. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidance.

In summary, 2-Pyridineethanamine, 4-(tetrahydro-3-furanyl)- represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, material science, and sustainable synthesis, making it a focal point for innovation. As scientific and industrial interest continues to grow, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in health and technology.